Cas no 1316891-34-5 (4-(2,3-Dimethyl-5-sulfo-3h-indol-3-yl)benzoic acid)

4-(2,3-Dimethyl-5-sulfo-3H-indol-3-yl)benzoic acid is a sulfonated indole derivative with a benzoic acid functional group, offering unique chemical properties for specialized applications. Its structure combines an indole core with a sulfonate group, enhancing solubility in aqueous media, while the benzoic acid moiety provides reactivity for further functionalization. This compound is particularly useful in synthetic chemistry as an intermediate for dyes, fluorescent probes, or biologically active molecules due to its electron-rich aromatic system and polar sulfonate group. Its stability and well-defined reactivity make it a valuable building block for research and industrial applications requiring tailored indole-based structures.

4-(2,3-Dimethyl-5-sulfo-3h-indol-3-yl)benzoic acid structure

1316891-34-5 structure

Product Name:4-(2,3-Dimethyl-5-sulfo-3h-indol-3-yl)benzoic acid

CAS No:1316891-34-5

MF:C₁₈H₁₇NO₅S

MW:359.396283864975

CID:2170733

PubChem ID:131846736

Update Time:2025-10-22

4-(2,3-Dimethyl-5-sulfo-3h-indol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(2,3-Dimethyl-5-sulfo-3h-indol-3-yl)benzoic acid
- 4-(2,3-dimethyl-5-sulfo-3H-indol-3-yl)benzoic acid
- 4-(2,3-dimethyl-5-sulfo-3H-indol-3-yl)benzoic?acid
- 4-((2,3-Dimethyl-5-sulfo-3H-indol-3-yl)methyl)benzoic acid
- G79519
- 1316891-34-5
- Inchi： 1S/C18H17NO5S/c1-11-18(2,10-12-3-5-13(6-4-12)17(20)21)15-9-14(25(22,23)24)7-8-16(15)19-11/h3-9H,10H2,1-2H3,(H,20,21)(H,22,23,24)
- InChI Key： NWJCQLOHSVQMMA-UHFFFAOYSA-N
- SMILES： S(C1C=CC2=C(C=1)C(C)(C(C)=N2)CC1C=CC(C(=O)O)=CC=1)(=O)(=O)O

Computed Properties

Exact Mass: 359.08274382g/mol
Monoisotopic Mass: 359.08274382g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 659
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 112Å²

Experimental Properties

Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.79 g/l) (25 º C),

4-(2,3-Dimethyl-5-sulfo-3h-indol-3-yl)benzoic acid Pricemore >>

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